Lipophilicity Modulation: XLogP3 Comparison of 2-Methyl vs. Des-Methyl Propargylamino Pyrimidine-4-Carboxylic Acids
The 2-methyl substituent on the target compound increases computed lipophilicity by 0.4 log units relative to the des-methyl analog 6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1869672-23-0). The target compound has an XLogP3 of 0.9, compared to 0.5 for the des-methyl analog [1][2]. This difference places the target compound closer to the optimal lipophilicity range (LogP 1–3) frequently associated with favorable oral absorption and cellular permeability, while the des-methyl analog falls below this window. For context, the but-2-ynyl extended analog (CAS 1934912-81-8) overshoots to XLogP3 1.4, potentially increasing the risk of poor solubility and off-target binding [3].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 0.9 |
| Comparator Or Baseline | Des-methyl analog (CAS 1869672-23-0): XLogP3 = 0.5; But-2-ynyl analog (CAS 1934912-81-8): XLogP3 = 1.4 |
| Quantified Difference | ΔXLogP3 = +0.4 vs. des-methyl analog; −0.5 vs. but-2-ynyl analog |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release); consistent across all three compounds |
Why This Matters
For screening library design, the intermediate lipophilicity of the target compound may offer a superior balance of permeability and solubility compared to both the more polar des-methyl analog and the more lipophilic but-2-ynyl analog.
- [1] PubChem CID 130623877, 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid. XLogP3-AA = 0.9. View Source
- [2] PubChem CID 130551459, 6-[(Prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1869672-23-0). XLogP3 = 0.5. View Source
- [3] PubChem CID 131091962, 6-[(But-2-yn-1-yl)amino]-2-methylpyrimidine-4-carboxylic acid (CAS 1934912-81-8). XLogP3 = 1.4. View Source
